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Chemical and Regulatory Profile

Chloroneb (1,4-dichloro-2,5-dimethoxybenzene) is a systemic fungicide that was historically developed

circa 1967 primarily for controlling fungal diseases in turf and various crops [1]. Its primary mode of action

is classified as a lipid peroxidation inhibitor (FRAC Group 14), and it is absorbed systemically through

plant roots [1].

According to current regulatory databases, chloroneb holds an obsolete status and is not approved under

contemporary regulatory frameworks such as EC Regulation 1107/2009 [1]. Its primary historical uses

included seed treatment and turf application for controlling diseases such as snow mold, blights, brown

patch, and damping-off in various crops including soybeans, cotton, beans, and sugarbeet [1].

Table 1: Fundamental Chemical and Regulatory Properties of Chloroneb

Property Specification Reference

IUPAC Name 1,4-dichloro-2,5-dimethoxybenzene [1]

Chemical Formula C₈H₈Cl₂O₂ [1]

CAS RN 2675-77-6 [1]
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Property Specification Reference

Molecular Mass 207.1 g/mol [1]

Physical State Colourless crystalline solid [1]

FRAC Code 14 (Lipid peroxidation inhibitor) [1]

EU Approval Status Not approved [1]

Primary Historical Use Fungicide seed treatment and turf application [1]

Historical Application Protocols for Turf Diseases

Target Diseases and Efficacy

Chloroneb demonstrated particular efficacy against Typhula blight (gray snow mold), a disease affecting

turfgrasses under persistent snow cover in cold climates [2]. Research by Vargas and Beard (1970)

documented its successful application on Penncross creeping bentgrass maintained at a 0.5-inch (13-mm)

height of cut [2]. It is important to note that chloroneb was historically not effective against pink snow

mold (Microdochium patch) [2].

Application Methods and Formulations

Chloroneb was commercially available in various formulations, including 65% wettable powder (WP) and

10% granular formulations [1] [2]. The application was typically performed as a single, preventative

treatment in late fall (November) before the onset of persistent snow cover [2].

Table 2: Historical Turf Application Parameters for Chloroneb

| Parameter | Specification | Reference | | :--- | :--- | :--- | | Target Disease | Typhula blight (Gray Snow

Mold) | [2] | | Application Timing | Single application in late Fall (November) | [2] | | Formulation | 65%

Wettable Powder (WP) | 10% Granular | [2] | | Application Rate (WP) | 9 oz per 1,000 ft² (27.5 kg/ha) | [2] |
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| Application Rate (Granular) | 2.5 - 3.75 lb per 1,000 ft² (122 - 183 kg/ha) | [2] | | Application Equipment

| Spartan Sprayer at 200 psi (1,379 kPa) | [2] | | Reported Efficacy | Effective control (vs. 86-93% damage in

untreated plots) | [2] |

The following workflow diagram illustrates the key steps for the historical experimental protocol used in

chloroneb efficacy trials:

Start: Protocol for Turf Trial

Site Preparation:
• Penncross creeping bentgrass
• Mowing height: 0.5 inch

Treatment Setup:
• Randomized plots
• Include untreated check

Fungicide Application:
• Single application in November
• Calibrate sprayer to 200 psi

Winter Period:
• Natural snow cover
• Pathogen development

Spring Assessment:
• Evaluate % plot area damaged
• Compare to untreated control

End: Data Analysis
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Click to download full resolution via product page

Environmental Fate and Toxicity Profile

Environmental Behavior

Chloroneb exhibits particular environmental characteristics that influence its application and potential

impact. It has a low aqueous solubility of 8 mg/L at 20°C and a high octanol-water partition coefficient

(Log P = 3.58), indicating a tendency to bind to soil organic matter [1]. Consequently, it is classified as

slightly mobile with low leachability, reducing its propensity to contaminate groundwater [1]. However, it is

highly volatile (vapour pressure = 400 mPa) and may be prone to drift if applied directly to plants or soil [1].

Its persistence in soil is significant, with a typical aerobic soil DT₅₀ (half-life) of 130 days, classifying it as

persistent [1].

Mammalian and Ecological Toxicity

From a toxicological perspective, chloroneb presents a low to moderate toxicity profile to mammals and is

not considered highly toxic to humans [1] [3]. It has been demonstrated to have low dermal, oral, and

inhalation toxicity, categorized as Toxicity Category IV (the lowest level) for these routes of exposure [3].

However, it is recognized as a skin and eye irritant (Toxicity Category III for ocular irritation) [1] [3]. For

non-target organisms, it shows low to moderate toxicity to birds, fish, and aquatic invertebrates [1].

Table 3: Comprehensive Environmental Fate and Toxicity Data

Parameter Value/Classification Reference

Solubility in Water (20°C) 8 mg/L (Low) [1]

Vapour Pressure 400 mPa (Highly volatile) [1]

Soil DT₅₀ (Typical) 130 days (Persistent) [1]

Soil Mobility Slightly mobile [1]
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Parameter Value/Classification Reference

Mammalian Toxicity Low to moderate [1]

Human Toxicity (Acute) Low (Not highly toxic) [1]

Irritant Properties Skin and eye irritant [1]

Avian/Fish Toxicity Low to moderate [1]

Research Implications and Modern Context

Significance in Fungicide Development

Chloroneb's development represented a significant advancement in its era, providing an effective alternative

to heavy metal-based fungicides such as mercury and cadmium compounds, which presented greater

environmental and toxicological concerns [2]. Its systemic activity and specific mode of action made it a

valuable tool for managing challenging diseases like snow mold.

Contemporary Research Considerations

For modern researchers and drug development professionals, chloroneb serves as a historical case study in

fungicide development and environmental profiling. Its obsolescence underscores the evolving nature of

pesticide regulation and the increasing emphasis on environmental fate and mammalian toxicity in the

approval process [1] [4].

Current research in turf disease management is increasingly focused on integrated pest management (IPM)

strategies that combine reduced-risk fungicides with biological control agents (BCAs) to reduce chemical

loads, manage resistance, and maintain efficacy [4]. While chloroneb is no longer part of modern arsenals,

understanding its properties and historical use informs the development of next-generation fungicides with

improved safety and environmental profiles.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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